N,N'-1,3-propanediylbis(3-methoxybenzamide)

• IUPAC Name: 3-methoxy-N-[3-[(3-methoxybenzoyl)amino]propyl]benzamide
• InChI: InChI=1S/C19H22N2O4/c1-24-16-8-3-6-14(12-16)18(22)20-10-5-11-21-19(23)15-7-4-9-17(13-15)25-2/h3-4,6-9,12-13H,5,10-11H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: FXMJVYGLFKDQBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NCCCNC(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• Solubility: >51.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N,N'-1,3-propanediylbis(3-methoxybenzamide), also known as BDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. BDP is a derivative of 3-methoxybenzamide and has been used in various studies as a tool to investigate the mechanism of action of certain biological processes.

Mechanism of Action

N,N'-1,3-propanediylbis(3-methoxybenzamide) exerts its biological effects by binding to specific target proteins and inhibiting their activity. The exact mechanism of action of N,N'-1,3-propanediylbis(3-methoxybenzamide) is not fully understood, but it is believed to involve the disruption of protein-protein interactions and the inhibition of enzymatic activity.
Biochemical and Physiological Effects:
N,N'-1,3-propanediylbis(3-methoxybenzamide) has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes such as acetylcholinesterase and carbonic anhydrase. N,N'-1,3-propanediylbis(3-methoxybenzamide) has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N'-1,3-propanediylbis(3-methoxybenzamide) in lab experiments is its high specificity for certain target proteins, making it a useful tool for investigating specific biological processes. However, one of the limitations of using N,N'-1,3-propanediylbis(3-methoxybenzamide) is its relatively low potency compared to other compounds, which may limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research involving N,N'-1,3-propanediylbis(3-methoxybenzamide). One potential area of research is the development of more potent derivatives of N,N'-1,3-propanediylbis(3-methoxybenzamide) that can be used in a wider range of experiments. Another area of research is the investigation of the potential therapeutic applications of N,N'-1,3-propanediylbis(3-methoxybenzamide), particularly in the treatment of inflammatory and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of N,N'-1,3-propanediylbis(3-methoxybenzamide) and its effects on various biological processes.

Scientific Research Applications

N,N'-1,3-propanediylbis(3-methoxybenzamide) has been used in various scientific research applications such as drug discovery, enzyme inhibition studies, and protein-ligand binding studies. It has also been used as a fluorescent probe to investigate protein-protein interactions and to monitor changes in intracellular calcium levels.